Cas no 1933482-59-7 (2-{[(1R,2R)-2-Hydroxycyclopentyl]sulfanyl}-5-methylpyrimidin-4-ol)

• Product Name: 2-{[(1R,2R)-2-Hydroxycyclopentyl]sulfanyl}-5-methylpyrimidin-4-ol
• CAS No: 1933482-59-7
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 5043855
• Update Time: 2025-08-02

2-{[(1R,2R)-2-Hydroxycyclopentyl]sulfanyl}-5-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[(1R,2R)-2-hydroxycyclopentyl]sulfanyl}-5-methylpyrimidin-4-ol
• 2-(((1R,2R)-2-Hydroxycyclopentyl)thio)-5-methylpyrimidin-4-ol
• 2-[(1R,2R)-2-hydroxycyclopentyl]sulfanyl-5-methyl-1H-pyrimidin-6-one
• 2-{[(1R,2R)-2-Hydroxycyclopentyl]sulfanyl}-5-methylpyrimidin-4-ol

• Inchi： 1S/C10H14N2O2S/c1-6-5-11-10(12-9(6)14)15-8-4-2-3-7(8)13/h5,7-8,13H,2-4H2,1H3,(H,11,12,14)/t7-,8-/m1/s1
• InChI Key： NZJQXIYSULWBGY-HTQZYQBOSA-N
• SMILES： S(C1=NC=C(C)C(N1)=O)[C@@H]1CCC[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 338
• XLogP3: 0.9
• Topological Polar Surface Area: 87

Additional information on 2-{[(1R,2R)-2-Hydroxycyclopentyl]sulfanyl}-5-methylpyrimidin-4-ol

Introduction to 2-{[(1R,2R)-2-Hydroxycyclopentyl]sulfanyl}-5-methylpyrimidin-4-ol (CAS No. 1933482-59-7)

2-{[(1R,2R)-2-Hydroxycyclopentyl]sulfanyl}-5-methylpyrimidin-4-ol (CAS No. 1933482-59-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The molecular structure of 2-{[(1R,2R)-2-Hydroxycyclopentyl]sulfanyl}-5-methylpyrimidin-4-ol is characterized by a pyrimidine ring substituted with a methyl group at the 5-position and a sulfanyl group linked to a (1R,2R)-2-hydroxycyclopentyl moiety at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of extensive research in various scientific disciplines.

Recent studies have highlighted the potential of 2-{[(1R,2R)-2-Hydroxycyclopentyl]sulfanyl}-5-methylpyrimidin-4-ol in the treatment of viral infections. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes, such as RNA-dependent RNA polymerase (RdRp).

In addition to its antiviral properties, 2-{[(1R,2R)-2-Hydroxycyclopentyl]sulfanyl}-5-methylpyrimidin-4-ol has shown promise in cancer research. A preclinical study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound selectively targets cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to induce apoptosis via the mitochondrial pathway, which is often dysregulated in cancer cells.

The pharmacokinetic profile of 2-{[(1R,2R)-2-Hydroxycyclopentyl]sulfanyl}-5-methylpyrimidin-4-ol has also been investigated in detail. Studies have shown that it exhibits favorable oral bioavailability and a long half-life, making it suitable for chronic administration. These properties are crucial for ensuring sustained therapeutic effects and minimizing dosing frequency.

To further explore the therapeutic potential of 2-{[(1R,2R)-2-Hydroxycyclopentyl]sulfanyl}-5-methylpyrimidin-4-ol, several clinical trials are currently underway. Phase I trials have demonstrated its safety and tolerability in healthy volunteers and patients with various conditions. The results from these trials have paved the way for more advanced clinical studies to evaluate its efficacy in larger patient populations.

The synthesis of 2-{[(1R,2R)-2-Hydroxycyclopentyl]sulfanyl}-5-methylpyrimidin-4-ol involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the (1R,2R)-cyclopentane derivative and its subsequent coupling with the pyrimidine scaffold. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, facilitating its transition from bench to bedside.

In conclusion, 2-{[(1R,2R)-2-Hydroxycyclopentyl]sulfanyl}-5-methylpyrimidin-4-ol (CAS No. 1933482-59-7) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound holds significant promise for addressing unmet medical needs in areas such as viral infections and cancer therapy.